Cas no 173948-09-9 (Tri-tert-butyl methanetricarboxylate)

• Product Name: Tri-tert-butyl methanetricarboxylate
• CAS No: 173948-09-9
• MF: C₁₆H₂₈O₆
• MW: 316.389925956726
• CID: 2782327
• PubChem ID: 71350037
• Update Time: 2025-04-21

Tri-tert-butyl methanetricarboxylate Chemical and Physical Properties

Names and Identifiers

• 173948-09-9
• Tri-tert-butyl methanetricarboxylate
• DTXSID50775857

• Inchi： 1S/C16H28O6/c1-14(2,3)20-11(17)10(12(18)21-15(4,5)6)13(19)22-16(7,8)9/h10H,1-9H3
• InChI Key： PXXFCLVMKZCKND-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.18858861Da
• Monoisotopic Mass: 316.18858861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.9Ų